1,1,1,3,3,3-Hexafluoro-2-(fluoromethoxy)propane 1,1,1,3,3,3-Hexafluoro-2-(fluoromethoxy)propane Sevoflurane is a fluorinated isopropyl ether with general anesthetic property. Although the mechanism of action has not been fully elucidated, sevoflurane may act by interfering with the release and re-uptake of neurotransmitters at post-synaptic terminals, and/or alter ionic conductance following receptor activation by a neurotransmitter. Sevoflurane may also interact directly with lipid matrix of neuronal membranes, thereby affecting gating properties of ion channels. In addition, this agent may activate gamma-aminobutyric acid (GABA) receptors hyperpolarizing cell membranes. This results in a general anesthetic effect, a decrease in myocardial contractility and mean arterial pressure as well as an increased respiratory rate.
Sevoflurane, also known as ultane or sevorane, belongs to the class of organic compounds known as dialkyl ethers. These are organic compounds containing the dialkyl ether functional group, with the formula ROR', where R and R' are alkyl groups. Sevoflurane is a drug which is used for induction and maintenance of general anesthesia in adult and pediatric patients for inpatient and outpatient surgery. Sevoflurane exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Sevoflurane has been detected in multiple biofluids, such as urine and blood. Within the cell, sevoflurane is primarily located in the cytoplasm. Sevoflurane can be biosynthesized from 2-methoxypropane. Sevoflurane is a potentially toxic compound.
Sevoflurane is an ether compound having fluoromethyl and 1,1,1,3,3,3-hexafluoroisopropyl as the two alkyl groups. It has a role as an inhalation anaesthetic, a platelet aggregation inhibitor and a central nervous system depressant. It is an organofluorine compound and an ether. It derives from a 2-methoxypropane.
Brand Name: Vulcanchem
CAS No.: 28523-86-6
VCID: VC0116992
InChI: InChI=1S/C4H3F7O/c5-1-12-2(3(6,7)8)4(9,10)11/h2H,1H2
SMILES: C(OC(C(F)(F)F)C(F)(F)F)F
Molecular Formula: C4H3F7O
Molecular Weight: 200.05 g/mol

1,1,1,3,3,3-Hexafluoro-2-(fluoromethoxy)propane

CAS No.: 28523-86-6

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VCID: VC0116992

Molecular Formula: C4H3F7O

Molecular Weight: 200.05 g/mol

1,1,1,3,3,3-Hexafluoro-2-(fluoromethoxy)propane - 28523-86-6

CAS No. 28523-86-6
Product Name 1,1,1,3,3,3-Hexafluoro-2-(fluoromethoxy)propane
Molecular Formula C4H3F7O
Molecular Weight 200.05 g/mol
IUPAC Name 1,1,1,3,3,3-hexafluoro-2-(fluoromethoxy)propane
Standard InChI InChI=1S/C4H3F7O/c5-1-12-2(3(6,7)8)4(9,10)11/h2H,1H2
Standard InChIKey DFEYYRMXOJXZRJ-UHFFFAOYSA-N
SMILES C(OC(C(F)(F)F)C(F)(F)F)F
Canonical SMILES C(OC(C(F)(F)F)C(F)(F)F)F
Boiling Point 58.5 °C
58.1-58.2 °C at 751 mm Hg; 585.5 °C at 760 mm Hg
Colorform Liquid
Density 1505 at 25 °C/D
Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.1
Melting Point 25 °C
<25°C
Physical Description Solid
COLOURLESS LIQUID.
Description Sevoflurane is a fluorinated isopropyl ether with general anesthetic property. Although the mechanism of action has not been fully elucidated, sevoflurane may act by interfering with the release and re-uptake of neurotransmitters at post-synaptic terminals, and/or alter ionic conductance following receptor activation by a neurotransmitter. Sevoflurane may also interact directly with lipid matrix of neuronal membranes, thereby affecting gating properties of ion channels. In addition, this agent may activate gamma-aminobutyric acid (GABA) receptors hyperpolarizing cell membranes. This results in a general anesthetic effect, a decrease in myocardial contractility and mean arterial pressure as well as an increased respiratory rate.
Sevoflurane, also known as ultane or sevorane, belongs to the class of organic compounds known as dialkyl ethers. These are organic compounds containing the dialkyl ether functional group, with the formula ROR', where R and R' are alkyl groups. Sevoflurane is a drug which is used for induction and maintenance of general anesthesia in adult and pediatric patients for inpatient and outpatient surgery. Sevoflurane exists as a solid, slightly soluble (in water), and an extremely weak acidic (essentially neutral) compound (based on its pKa). Sevoflurane has been detected in multiple biofluids, such as urine and blood. Within the cell, sevoflurane is primarily located in the cytoplasm. Sevoflurane can be biosynthesized from 2-methoxypropane. Sevoflurane is a potentially toxic compound.
Sevoflurane is an ether compound having fluoromethyl and 1,1,1,3,3,3-hexafluoroisopropyl as the two alkyl groups. It has a role as an inhalation anaesthetic, a platelet aggregation inhibitor and a central nervous system depressant. It is an organofluorine compound and an ether. It derives from a 2-methoxypropane.
Solubility Very slightly soluble
In water, 4.88X10+3 mg/L at 25 °C (est)
1.48e+00 g/L
Synonyms 347mmzEβγ; Fluoromethyl 1,1,1,3,3,3-Hexafluoro-2-propyl Ether; Fluoromethyl 1,1,1,3,3,3-Hexafluoroisopropyl Ether; Fluoromethyl 2,2,2-Trifluoro-1-(trifluoromethyl)ethyl Ether; MR 6S4; R-E 347; Sevocris; Sevoflo; Sevofluran; Sevoflurane; Sevofrane; Se
Vapor Pressure 193.02 mmHg
193 mm Hg at 25 °C
Vapor pressure, kPa at 20 °C: 21
PubChem Compound 5206
Last Modified Nov 11 2021
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